Cas no 955082-87-8 (6-Methyl-1,4-diazepan-5-one)
6-Methyl-1,4-diazepan-5-one Chemical and Physical Properties
Names and Identifiers
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- 6-methyl-1,4-diazepan-5-one
- 6-Methyl-1,4-diazepan-5-one
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- Inchi: 1S/C6H12N2O/c1-5-4-7-2-3-8-6(5)9/h5,7H,2-4H2,1H3,(H,8,9)
- InChI Key: FRQUXXZJOUJLOD-UHFFFAOYSA-N
- SMILES: O=C1C([H])(C([H])([H])[H])C([H])([H])N([H])C([H])([H])C([H])([H])N1[H]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 114
- XLogP3: -0.6
- Topological Polar Surface Area: 41.1
6-Methyl-1,4-diazepan-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96715-100MG |
6-methyl-1,4-diazepan-5-one |
955082-87-8 | 95% | 100MG |
¥ 1,603.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96715-250MG |
6-methyl-1,4-diazepan-5-one |
955082-87-8 | 95% | 250MG |
¥ 2,560.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96715-500MG |
6-methyl-1,4-diazepan-5-one |
955082-87-8 | 95% | 500MG |
¥ 4,270.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96715-1G |
6-methyl-1,4-diazepan-5-one |
955082-87-8 | 95% | 1g |
¥ 6,402.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96715-5G |
6-methyl-1,4-diazepan-5-one |
955082-87-8 | 95% | 5g |
¥ 19,206.00 | 2023-04-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750520-1g |
6-Methyl-1,4-diazepan-5-one |
955082-87-8 | 98% | 1g |
¥8725.00 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96715-100mg |
6-methyl-1,4-diazepan-5-one |
955082-87-8 | 95% | 100mg |
¥1750.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96715-250mg |
6-methyl-1,4-diazepan-5-one |
955082-87-8 | 95% | 250mg |
¥2794.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96715-500mg |
6-methyl-1,4-diazepan-5-one |
955082-87-8 | 95% | 500mg |
¥4658.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96715-1g |
6-methyl-1,4-diazepan-5-one |
955082-87-8 | 95% | 1g |
¥6984.0 | 2024-04-16 |
6-Methyl-1,4-diazepan-5-one Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 6-Methyl-1,4-diazepan-5-one
Introduction to 6-Methyl-1,4-diazepan-5-one (CAS No. 955082-87-8)
6-Methyl-1,4-diazepan-5-one, identified by the Chemical Abstracts Service Number (CAS No.) 955082-87-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the diazepanone class, characterized by a six-membered ring containing two nitrogen atoms and a ketone functional group. The presence of a methyl substituent at the 6-position introduces unique electronic and steric properties, making it a promising scaffold for drug discovery and development.
The structural motif of 6-Methyl-1,4-diazepan-5-one (CAS No. 955082-87-8) positions it as a versatile intermediate in the synthesis of more complex molecules. Its diazepanone core is known to exhibit various biological activities, including potential roles in neuropharmacology, anti-inflammatory agents, and antimicrobial applications. The compound’s ability to interact with biological targets such as enzymes and receptors makes it an attractive candidate for further investigation.
In recent years, there has been growing interest in exploring the pharmacological properties of diazepanone derivatives. Studies have demonstrated that modifications in the molecular structure of diazepanones can significantly alter their biological activity. For instance, the methyl group in 6-Methyl-1,4-diazepan-5-one (CAS No. 955082-87-8) may influence its binding affinity and metabolic stability, which are critical factors in drug design. Researchers have been particularly keen on understanding how such structural features contribute to the compound’s interaction with biological systems.
One of the most compelling aspects of 6-Methyl-1,4-diazepan-5-one (CAS No. 955082-87-8) is its potential as a precursor for more sophisticated pharmacophores. By leveraging its core structure, chemists have synthesized analogs that exhibit enhanced potency or selectivity in preclinical models. These derivatives have shown promise in treating conditions such as pain syndromes, neurological disorders, and infectious diseases. The flexibility of the diazepanone framework allows for diverse functionalization strategies, enabling the tailoring of compounds to specific therapeutic needs.
The synthesis of 6-Methyl-1,4-diazepan-5-one (CAS No. 955082-87-8) typically involves multi-step organic reactions that build upon readily available starting materials. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers can conduct detailed biological evaluations without compromising on quality. Techniques such as catalytic hydrogenation, nucleophilic substitution, and cyclization reactions are commonly used to construct the desired molecular framework.
Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 6-Methyl-1,4-diazepan-5-one (CAS No. 955082-87-8). Molecular modeling studies have helped predict how different substituents affect the compound’s bioactivity and pharmacokinetic properties. These predictions are invaluable for guiding experimental design and reducing the time required to identify lead candidates for clinical development.
The biological evaluation of 6-Methyl-1,4-diazepan-5-one (CAS No. 955082-87-8) has revealed several intriguing findings. In vitro assays have shown that this compound interacts with various enzymes and receptors, suggesting multiple potential mechanisms of action. For example, some studies indicate that it may modulate neurotransmitter systems involved in pain perception and mood regulation. Additionally, preliminary antimicrobial assays have hinted at its ability to inhibit certain bacterial strains, underscoring its broad therapeutic potential.
One notable area of research has focused on using 6-Methyl-1,4-diazepan-5-one (CAS No. 955082-87-8) as a building block for developing novel antiviral agents. The unique electronic properties of its diazepanone core make it well-suited for disrupting viral replication cycles or inhibiting key viral enzymes. Researchers are exploring how structural modifications can enhance its antiviral efficacy while minimizing off-target effects.
The pharmacokinetic profile of 6-Methyl-1,4-diazepan-5-one (CAS No. 955082-87-8) is another critical aspect being studied extensively. Understanding how quickly a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preclinical data suggest that this compound exhibits moderate bioavailability and a reasonable half-life in animal models, making it a promising candidate for further development.
In conclusion,6-Methyl-1,4-diazepan-5-one (CAS No. 955082-87-8) represents an exciting opportunity in pharmaceutical research due to its versatile structure and potential biological activities. Ongoing studies continue to uncover new insights into its pharmacological properties and synthetic possibilities, paving the way for innovative drug development strategies across multiple therapeutic domains.
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